Cas no 1823490-40-9 (3-(Thiophen-3-yl)pyrazine-2-carbaldehyde)

• Product Name: 3-(Thiophen-3-yl)pyrazine-2-carbaldehyde
• CAS No: 1823490-40-9
• MF: C₉H₆N₂OS
• MW: 190.221740245819
• MDL: MFCD28166009
• CID: 5042051
• PubChem ID: 86263264
• Update Time: 2026-02-28

3-(Thiophen-3-yl)pyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-3-yl)pyrazine-2-carbaldehyde
• 3-thiophen-3-ylpyrazine-2-carbaldehyde
• 3-(Thiophen-3-yl)pyrazine-2-carbaldehyde

• MDL： MFCD28166009
• Inchi： 1S/C9H6N2OS/c12-5-8-9(11-3-2-10-8)7-1-4-13-6-7/h1-6H
• InChI Key： SCNQAKWJCFFGER-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(C=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 0.9
• Topological Polar Surface Area: 71.1

Additional information on 3-(Thiophen-3-yl)pyrazine-2-carbaldehyde

Exploring the Versatile Applications of 3-(Thiophen-3-yl)pyrazine-2-carbaldehyde (CAS No. 1823490-40-9) in Modern Chemistry

In the ever-evolving field of organic chemistry, 3-(Thiophen-3-yl)pyrazine-2-carbaldehyde (CAS No. 1823490-40-9) has emerged as a compound of significant interest. This heterocyclic aldehyde, characterized by its unique combination of thiophene and pyrazine rings, offers a wide range of applications in pharmaceutical research, material science, and agrochemical development. Its molecular structure, featuring a reactive aldehyde group, makes it a valuable building block for synthesizing more complex molecules.

The synthesis of 3-(Thiophen-3-yl)pyrazine-2-carbaldehyde typically involves the condensation of appropriate thiophene and pyrazine precursors, followed by selective oxidation to introduce the aldehyde functionality. Researchers have optimized these processes to achieve high yields and purity, making the compound readily available for various applications. Recent advancements in green chemistry have also led to more sustainable production methods, aligning with the growing demand for environmentally friendly synthetic routes.

One of the most promising applications of 3-(Thiophen-3-yl)pyrazine-2-carbaldehyde lies in pharmaceutical research. The compound serves as a key intermediate in the synthesis of potential drug candidates, particularly those targeting neurological disorders and infectious diseases. Its thiophene moiety contributes to enhanced bioavailability, while the pyrazine ring offers opportunities for further functionalization. Recent studies have explored its derivatives as potential inhibitors of specific enzymes involved in disease pathways.

In material science, 3-(Thiophen-3-yl)pyrazine-2-carbaldehyde has shown remarkable potential for developing advanced organic electronic materials. The conjugated system formed by the thiophene and pyrazine rings enables excellent charge transport properties, making it suitable for organic semiconductors and photovoltaic applications. Researchers are particularly interested in its derivatives for creating novel organic light-emitting diodes (OLEDs) with improved efficiency and stability.

The agrochemical industry has also recognized the value of 3-(Thiophen-3-yl)pyrazine-2-carbaldehyde as a precursor for developing new crop protection agents. Its molecular framework allows for the creation of compounds with specific modes of action against plant pathogens while maintaining favorable environmental profiles. Recent trends in sustainable agriculture have increased demand for such targeted solutions that minimize ecological impact.

Analytical characterization of 3-(Thiophen-3-yl)pyrazine-2-carbaldehyde typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for research and industrial applications. Advanced computational methods, including density functional theory (DFT) calculations, have provided deeper insights into its electronic properties and reactivity patterns.

Storage and handling of 3-(Thiophen-3-yl)pyrazine-2-carbaldehyde require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain its stability. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical, following general laboratory safety protocols.

The market for 3-(Thiophen-3-yl)pyrazine-2-carbaldehyde has seen steady growth, driven by increasing research activities in pharmaceutical and material science sectors. Suppliers typically offer the compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. Pricing varies depending on purity levels and order volumes, with custom synthesis options available for specific derivative requirements.

Future research directions for 3-(Thiophen-3-yl)pyrazine-2-carbaldehyde include exploring its potential in catalysis, where its unique structure might serve as a ligand for transition metal complexes. Additionally, its application in supramolecular chemistry and as a building block for metal-organic frameworks (MOFs) presents exciting opportunities for developing new functional materials with tailored properties.

For researchers interested in working with 3-(Thiophen-3-yl)pyrazine-2-carbaldehyde, numerous scientific publications detail its synthesis, characterization, and applications. These resources provide valuable insights into reaction conditions, purification methods, and potential derivative syntheses. The compound's growing importance is reflected in the increasing number of patents citing its use in various innovative applications.

As the scientific community continues to explore the potential of heterocyclic compounds, 3-(Thiophen-3-yl)pyrazine-2-carbaldehyde stands out as a versatile and valuable building block. Its combination of thiophene and pyrazine moieties, along with the reactive aldehyde group, offers numerous possibilities for creating novel compounds with tailored properties. The ongoing research into this molecule and its derivatives promises to yield exciting discoveries across multiple scientific disciplines.